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Compound of Interest

Compound Name: 2,4-Dichlorothiazole

Cat. No.: B1313550

Audience: Researchers, scientists, and drug development professionals.

Subject: This document provides a comprehensive overview of 2,4-Dichlorothiazole-5-
carboxaldehyde, including its chemical properties, synthesis, and applications in the
development of therapeutic agents.

Core Compound Identification

The compound of interest is 2,4-Dichlorothiazole-5-carboxaldehyde. It is a key intermediate in
the synthesis of various pharmaceutical and agrochemical compounds.
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Property Value Citations

CAS Number 92972-48-0 [11[2]13][4]

Molecular Formula C4HCI2NOS [11[31[41[5]

Molecular Weight 182.03 g/mol [11[31[41[5]
2,4-Dichloro-5-

Synonyms thiazolecarboxaldehyde, 2,4- [31[5]
Dichloro-5-formylthiazole

Appearance Pink to brown solid/powder [6]

Melting Point 47-53 °C [1][6]

Boiling Point 180 °C [6]

Experimental Protocols
Synthesis of 2,4-Dichlorothiazole-5-carboxaldehyde

A common synthetic route to 2,4-Dichlorothiazole-5-carboxaldehyde involves the reaction of

2,4-thiazolidinedione with phosphorus oxychloride and dimethylformamide.[7]

Materials:

2,4-thiazolidinedione

¢ N,N-dimethylformamide (DMF)

e Phosphorus oxychloride (POCIs)

» Dichloromethane (CH2Cl2)

e Saturated sodium bicarbonate solution

¢ Anhydrous sodium sulfate

o Ethyl acetate
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¢ Hexane

e Ice

Procedure:

At 0 °C and under an argon atmosphere, dissolve 2,4-thiazolidinedione (23.07 mmol) in N,N-
dimethylformamide (15.98 mmol).[8]

e Slowly add phosphorus oxychloride (87.17 mmol) to the solution over 15 minutes.[8]
» Allow the reaction mixture to warm to room temperature and stir for 1 hour.[3]

e Heat the mixture to 120 °C and continue stirring for 4 hours.[8] The reaction progress can be
monitored using thin-layer chromatography (TLC).[5][8]

» After the reaction is complete, carefully pour the mixture into ice water.[5][8]
o Extract the aqueous mixture with dichloromethane (3 x 100 mL).[5][8]

o Combine the organic layers and wash with saturated sodium bicarbonate solution (100 mL)
followed by water (100 mL).[5][8]

o Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.[5][8]

» Purify the crude product by silica gel column chromatography using 5% ethyl acetate in
hexane as the eluent to yield 2,4-Dichlorothiazole-5-carboxaldehyde as a brown oil.[5][8]

Applications in Drug Development

2,4-Dichlorothiazole-5-carboxaldehyde is a valuable building block in the synthesis of various
heterocyclic compounds with potential therapeutic applications.[6] Its reactivity makes it
suitable for creating derivatives with a range of biological activities.[6]

Synthesis of Antitubercular and Anticancer Chalcones

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/synthesis/2-4-dichloro-5-thiazolecarboxaldehyde.htm
https://www.chemicalbook.com/synthesis/2-4-dichloro-5-thiazolecarboxaldehyde.htm
https://www.chemicalbook.com/synthesis/2-4-dichloro-5-thiazolecarboxaldehyde.htm
https://www.chemicalbook.com/synthesis/2-4-dichloro-5-thiazolecarboxaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3328000.htm
https://www.chemicalbook.com/synthesis/2-4-dichloro-5-thiazolecarboxaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3328000.htm
https://www.chemicalbook.com/synthesis/2-4-dichloro-5-thiazolecarboxaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3328000.htm
https://www.chemicalbook.com/synthesis/2-4-dichloro-5-thiazolecarboxaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3328000.htm
https://www.chemicalbook.com/synthesis/2-4-dichloro-5-thiazolecarboxaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3328000.htm
https://www.chemicalbook.com/synthesis/2-4-dichloro-5-thiazolecarboxaldehyde.htm
https://www.benchchem.com/product/b1313550?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3328000.htm
https://www.chemicalbook.com/synthesis/2-4-dichloro-5-thiazolecarboxaldehyde.htm
https://www.benchchem.com/product/b1313550?utm_src=pdf-body
https://www.chemimpex.com/products/28400
https://www.chemimpex.com/products/28400
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

2,4-Dichlorothiazole-5-carboxaldehyde is used to synthesize novel chalcone derivatives that
have shown promising antitubercular and antiproliferative activities.[9][10] Some of these
chalcones exhibited higher antitubercular activity than the standard drug pyrazinamide and
showed promising antiproliferative activity against prostate cancer cell lines.[9] These
compounds were also found to be non-toxic to normal human liver cell lines.[9]

Intermediate for Thiazolidine-2,4-dione Derivatives

This compound is also a precursor in the synthesis of thiazolidine-2,4-dione derivatives.[5]
Thiazolidine-2,4-diones are a class of compounds known for their various biological activities,
including anticancer and antimicrobial properties.[11][12]

Workflow and Synthesis Diagrams

2,4-thiazolidinedione

1.0°Ctort, 1h
2.120 °C, 4h

2,4-Dichlorothiazole-
5-carboxaldehyde

POCIs, DMF

Click to download full resolution via product page

Caption: Synthesis of 2,4-Dichlorothiazole-5-carboxaldehyde.
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Caption: Synthesis of Chalcones from 2,4-Dichlorothiazole-5-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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